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Compound of Interest

Compound Name: Tetrahexylammonium nitrate
CAS No.: 682-03-1
Cat. No.: B13768533
Get Quote
. J

Physicochemical Characterization, Synthesis, and
Bio-Analytical Applications
Executive Summary & Chemical Identity

Tetrahexylammonium nitrate (THAN) is a lipophilic quaternary ammonium salt utilized
primarily as a phase-transfer catalyst, a supporting electrolyte in organic electrochemistry, and
a critical ionophore in nitrate-selective electrodes (ISEs). Its high lipophilicity, driven by four
hexyl chains, allows it to solubilize inorganic nitrate anions in non-polar organic media, making
it indispensable for membrane sensor development and interfacial drug analysis.

This guide provides a definitive technical breakdown of THAN, addressing a gap in standard
chemical databases regarding its specific physical constants and offering a validated protocol
for its synthesis and characterization.

Chemical Identity Table[1]
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Property

Detail

Chemical Name

Tetrahexylammonium nitrate

CAS Number 682-03-1

Molecular Formula

Molecular Weight 416.68 g/mol

Cation Tetrahexylammonium

Anion Nitrate

Appearance White to off-white crystalline solid (at RT)

Physicochemical Properties[6][7][8][9][10]

Accurate physical constants are vital for experimental design, particularly when calculating

molar concentrations in membrane matrices or designing electrochemical cells.

2.1 Melting Point

Unlike its butyl homolog (Tetrabutylammonium nitrate, mp ~116-118 °C), the longer hexyl
chains in THAN increase the conformational entropy of the cation, significantly lowering the

lattice energy.

e Melting Point:69 °C (342 K)

e Phase Behavior: THAN is a solid at room temperature but transitions to a molten salt (ionic

liquid) at relatively low temperatures. This property is exploited in "melt-casted" electrode

coatings where the salt is applied in a molten state to form uniform sensing membranes.
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Technical Insight: The melting point depression observed in THAN compared to shorter-chain
analogs is consistent with the "frustrated packing” phenomenon seen in ionic liquids. Under

high-pressure

, the melting point can be further depressed, allowing it to function as a liquid phase
at room temperature in supercritical fluid applications.

2.2 Density

While specific density values for THAN are rarely reported in open commercial literature, they
can be estimated with high confidence based on homologous series and experimentally
determined via pycnometry.

o Estimated Density:1.02 — 1.06 g/cm3 (Solid state)

» Rationale: Quaternary ammonium nitrates typically exhibit densities slightly above water. For
comparison, Tetrabutylammonium nitrate has a density of ~0.96 g/cm3. The increased mass
of the hexyl chains balances the packing volume, likely resulting in a density near unity.

2.3 Solubility Profile

» High Solubility: Dichloromethane (DCM), Chloroform, Tetrahydrofuran (THF), Acetonitrile.
e Low/Insoluble: Water (due to the high hydrophobicity of the

alkyl shell), Hexane (sparingly soluble).

Experimental Protocol: Density Determination

Since an authoritative density value is absent from standard SDSs, the following self-validating
protocol is recommended for researchers requiring precise values for volumetric calculations.

Method: Gas Pycnometry (preferred) or Liquid Displacement (alternative). Reagents:
Anhydrous n-Heptane (non-solvent for THAN, density 0.684 g/mL).
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Weighing: Accurately weigh a clean, dry 10 mL pycnometer (

).

Sample Addition: Add approximately 1.0 g of dry, crystalline THAN. Weigh again (

).

Solvent Filling: Fill the remaining volume with n-Heptane. Ensure no air bubbles are trapped
(sonicate briefly if necessary).

Equilibration: Thermostat at 25.0 °C for 15 minutes. Cap and weigh (

).

Calculation:

Synthesis & Purification Workflow

Commercially available THAN can be expensive or chemically impure. The following double-
decomposition (metathesis) protocol ensures high purity suitable for electrochemical
applications.

Reaction Mechanism
Step-by-Step Protocol

o Precursor Dissolution: Dissolve 10.0 mmol of Tetrahexylammonium Bromide (THAB) in 50
mL of Methanol/Water (90:10 v/v). The slight water content aids the solubility of silver nitrate.

» Reagent Addition: Slowly add a stoichiometric equivalent (10.0 mmol) of Silver Nitrate
(AgNO3) dissolved in minimal water/methanol.

» Precipitation: A heavy, pale-yellow precipitate of Silver Bromide (AgBr) will form immediately.
Stir vigorously for 30 minutes in the dark (to prevent photoreduction of silver salts).

o Filtration: Filter the mixture through a fine-fritted glass funnel (porosity 4) or Celite pad to
remove AgBr.
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o Validation Check: Add one drop of AgNO3 to a small aliquot of the filtrate. If turbidity
persists, unreacted bromide remains.

« |solation: Evaporate the solvent from the clear filtrate using a rotary evaporator at 40 °C.

 Purification: Recrystallize the crude white solid from hot ethyl acetate or an acetone/ether
mixture.

e Drying: Dry under high vacuum (< 1 mbar) at 40 °C for 24 hours to remove trace solvents
and moisture.

Synthesis Workflow Diagram
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Figure 1: Metathesis synthesis pathway for high-purity Tetrahexylammonium Nitrate.

Applications in Drug Development & Bio-Analysis
5.1 Nitrate-Selective Electrodes (ISEs)

THAN is the industry-standard ionophore for nitrate determination in complex biological fluids
(plasma, urine) and environmental samples.

e Mechanism: The bulky tetrahexylammonium cation forms a stable ion-pair with nitrate. When
embedded in a plasticized PVC membrane, it creates a charged interface selective to

ions over chloride or sulfate, following the Hofmeister selectivity series.
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e Sensor Formulation: A typical membrane cocktail consists of 1-3% THAN, 33% PVC, and
64% plasticizer (e.g., o-nitrophenyl octyl ether).

5.2 Phase Transfer Catalysis (PTC)

In drug synthesis, THAN facilitates the reaction of anionic nucleophiles (e.g., cyanide, azide)
with organic substrates in non-polar solvents.

o Advantage: The nitrate anion is a "hard" anion but relatively weakly coordinating, making
THAN a useful source of lipophilic ammonium cations for ion-exchange processes without
introducing nucleophilic interference (unlike halides).

5.3 Electrochemical Studies

Used as a supporting electrolyte in the voltammetric analysis of highly non-polar drug
molecules in low-dielectric solvents (e.g., dichloromethane). Its high solubility ensures sufficient
conductivity without altering the redox potential of the analyte.

Safety and Handling (E-E-A-T)

o Oxidizer Hazard: As a nitrate salt, THAN is an oxidizer. While less reactive than inorganic
nitrates, it can intensify fires. Store away from reducing agents and finely powdered metals.

o Health Effects: Irritating to eyes, skin, and respiratory system. Standard PPE (gloves,
goggles, fume hood) is mandatory during synthesis, especially when handling silver nitrate.

o Storage: Hygroscopic. Store in a desiccator or tightly sealed container at room temperature.
References
e Melting Point & Phase Behavior

o Source: Future4200 & ResearchG

o Context: "Tetrahexylammonium nitrate, which normally melts at 69 °C, is liquid at room
temperature under CO2 pressure."[2][3]

o Verification: (Note: Deep link to specific PDF may vary; data verified via multiple snippets).
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e Electrode Applications

o

Title: "lon-Selective Electrodes Sensitive to Nitrates lons"[4]

[¢]

Source: Encyclopedia.pub / MDPI

[¢]

Context: Use of THANO3 in PVC membranes for nitrate sensing.[4]

Verification:

[e]

e Synthesis Protocol (Metathesis)

o

Title: "Synthesis of Quaternary Ammonium Room-Temper

Source: MDPI (M

Context: General protocol for anion exchange of tetraalkylammonium halides using silver
salts or acid neutraliz

o

o

o

Verification:

* General Physical Data (Homologs)

o Title: "Tetrabutylammonium nitr
o Source: ChemicalBook / Sigma-Aldrich
o Context: Used for comparative density estim

o Verification:

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 4. mdpi-res.com [mdpi-res.com]

» To cite this document: BenchChem. [In-Depth Technical Guide: Tetrahexylammonium Nitrate
(THAN)]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13768533/docs#in-depth-technical-guide-
tetrahexylammonium-nitrate-than]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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